cholestane-3,6-dione
cholestane-3,6-dione
Brand Name:
Vulcanchem
CAS No.:
13492-22-3
VCID:
VC0077053
InChI:
InChI=1S/C27H44O2/c1-17(2)7-6-8-18(3)21-9-10-22-20-16-25(29)24-15-19(28)11-13-27(24,5)23(20)12-14-26(21,22)4/h17-18,20-24H,6-16H2,1-5H3/t18-,20+,21-,22+,23+,24?,26-,27-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(=O)C4C3(CCC(=O)C4)C)C
Molecular Formula:
C27H44O2
Molecular Weight:
400.6 g/mol
cholestane-3,6-dione
CAS No.: 13492-22-3
Main Products
VCID: VC0077053
Molecular Formula: C27H44O2
Molecular Weight: 400.6 g/mol
| CAS No. | 13492-22-3 |
|---|---|
| Product Name | cholestane-3,6-dione |
| Molecular Formula | C27H44O2 |
| Molecular Weight | 400.6 g/mol |
| IUPAC Name | (8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,4,5,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,6-dione |
| Standard InChI | InChI=1S/C27H44O2/c1-17(2)7-6-8-18(3)21-9-10-22-20-16-25(29)24-15-19(28)11-13-27(24,5)23(20)12-14-26(21,22)4/h17-18,20-24H,6-16H2,1-5H3/t18-,20+,21-,22+,23+,24?,26-,27-/m1/s1 |
| Standard InChIKey | LNGLEOIUQBVRRY-JYQHCDCXSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC(=O)C4[C@@]3(CCC(=O)C4)C)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(=O)C4C3(CCC(=O)C4)C)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(=O)C4C3(CCC(=O)C4)C)C |
| Synonyms | 5alpha-cholestane-3,6-dione 5beta-cholestane-3,6-dione cholestane-3,6-dione cholestane-3,6-dione, (5alpha)-isome |
| PubChem Compound | 3082038 |
| Last Modified | Nov 11 2021 |
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